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Compound of Interest

Compound Name: Octanoic anhydride

Cat. No.: B1584505

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for octanoic anhydride
(CAS No. 623-66-5), a reactive chemical intermediate used in various synthetic processes
within research and drug development. Adherence to the following protocols and precautions is
critical to ensure a safe laboratory environment.

Hazard Identification and Classification

Octanoic anhydride is classified as a corrosive substance that can cause severe skin burns
and eye damage.[1][2][3] It may also be corrosive to metals.[2][4] Due to its reactivity,
particularly with moisture, appropriate handling measures are essential to minimize exposure
and ensure stability.[3]

GHS Classification:

» Skin Corrosion/Irritation: Category 1B[1]

» Serious Eye Damage/Eye Irritation: Category 1[1]
o Corrosive to Metals: Category 1[4]

Signal Word: Danger|[1]

Hazard Statements:
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e H314: Causes severe skin burns and eye damage.[1]

e H290: May be corrosive to metals.[4]

Physical and Chemical Properties

Octanoic anhydride is a colorless to pale yellow liquid with a distinctive fatty odor.[5] It is

soluble in organic solvents but has limited solubility in water.[5]

Property Value Reference(s)
CAS Number 623-66-5 [5]
Molecular Formula C16H3003 [5]
Molecular Weight 270.41 g/mol [6]
Appearance (.20I<.)rless to pale yellow clear 5]
liquid

Melting Point -1 °C (30 °F) [21[7]
Boiling Point 285 °C (545 °F) [7]
Specific Gravity 0.91 [8]
Flash Point 142 °C (288 °F) [4]
Solubility Soluble in organic solvents, 5]

limited solubility in water.

Exposure Controls and Personal Protective

Equipment

To minimize exposure to octanoic anhydride, it is crucial to implement appropriate

engineering controls and utilize personal protective equipment (PPE).
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Control Parameter

Recommendation

Reference(s)

Engineering Controls

Work in a well-ventilated area,
preferably under a chemical
fume hood. Ensure eyewash
stations and safety showers

are readily accessible.

[3]

Eye/Face Protection

Wear chemical safety goggles

and a face shield.

[3]

Skin Protection

Wear chemically resistant
gloves (e.g., nitrile or butyl
rubber), a flame-resistant
laboratory coat, and closed-toe

shoes.

[6]

Respiratory Protection

If working outside a fume hood
or if vapors are not adequately
controlled, use a
NIOSH/MSHA approved
respirator with an appropriate

cartridge for organic vapors.

[2]19]

Safe Handling and Storage

Handling:

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or mist.[3]

Keep away from heat, sparks, and open flames.[3]

Use only non-sparking tools.[7]

Ground/bond container and receiving equipment to prevent static discharge.[7]
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e Handle under an inert atmosphere (e.g., argon or nitrogen) as the material is moisture-
sensitive.[2]

Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases, and
moisture.[3]

o Store in a corrosive-resistant container.[2]

Emergency Procedures
First-Aid Measures
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Exposure Route Protocol Reference(s)

Remove the individual to fresh
air. If breathing is difficult,
) administer oxygen. If not
Inhalation ) ) o [2]
breathing, give artificial
respiration. Seek immediate

medical attention.

Immediately flush skin with
plenty of water for at least 15
) minutes while removing
Skin Contact ) ) [2]
contaminated clothing and
shoes. Seek immediate

medical attention.

Immediately flush eyes with
plenty of water for at least 15-
20 minutes, lifting upper and
Eye Contact lower eyelids. Remove contact  [1]
lenses if present and easy to
do. Seek immediate medical

attention.

Do NOT induce vomiting.

Rinse mouth with water. If the
Ingestion person is conscious, give them  [1]

water or milk to drink. Seek

immediate medical attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam.[2] Water spray can be used to cool containers.

o Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.[2]

o Specific Hazards: Thermal decomposition may produce carbon monoxide and carbon
dioxide.[3]
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[9]

Accidental Release Measures

The following workflow should be followed in the event of a spill:
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Initial Response

Evacuate Immediate Area

\

Alert Supervisor and
Safety Personnel

\

Ensure Adequate Ventilation
(If Safe to Do So)

Containment & Cleanup (Trained Personnel Only)

Don Appropriate PPE:
- Respirator
- Chemical Goggles & Face Shield
- Chemically Resistant Gloves
- Lab Coat/Apron

\

Contain Spill with
Inert Absorbent Material
(e.g., sand, vermiculite)

\

Absorb Spilled Material

\

Collect Absorbed Material
into a Labeled, Sealable
Container for Hazardous Waste

Post-Cleanup
\

Decontaminate Spill Area

A

Dispose of Waste According to
Institutional and Local Regulations

\

Complete Incident Report

Click to download full resolution via product page

Workflow for handling an octanoic anhydride spill.
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Stability and Reactivity

¢ Reactivity: Reacts with water to form octanoic acid. This reaction can be vigorous.

o Chemical Stability: Stable under recommended storage conditions.[3] It is sensitive to
moisture.[8]

» Possibility of Hazardous Reactions: Hazardous polymerization will not occur.[3]

» Conditions to Avoid: Heat, flames, ignition sources, and exposure to moisture.[3]

e Incompatible Materials: Strong oxidizing agents, strong bases, and metals.[3]

e Hazardous Decomposition Products: Carbon oxides (CO, COz) upon combustion.[3]

Toxicological Information

Detailed quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median
lethal concentration) for octanoic anhydride are not readily available in the reviewed literature.
The primary toxicological concern is its corrosive nature.
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Effect Description Reference(s)
No specific LD50 or LC50 data
o available for octanoic
Acute Toxicity ] ) [3]
anhydride. The primary hazard
is severe burns upon contact.
) ] o Causes severe skin burns and
Skin Corrosion/Irritation S [1112]
irritation.
o Causes serious, potentially
Eye Damage/Irritation [1112]
permanent, eye damage.
Vapors and mists can cause
Respiratory Irritation irritation and chemical burnsto  [2]
the respiratory tract.
_ o Not classified as a carcinogen
Carcinogenicity [10]

by IARC, NTP, or OSHA.

Sensitization

No information available.

[3]

Experimental Protocols
Protocol for Dispensing Octanoic Anhydride

e Preparation:

[¢]

[e]

accessible.

[e]

and a lab coat.

[e]

e Procedure:

Ensure a chemical fume hood is operational and the sash is at the appropriate height.

Verify that a compatible fire extinguisher, safety shower, and eyewash station are

Don all required PPE: chemical safety goggles, face shield, chemically resistant gloves,

Place an absorbent, chemical-resistant liner on the work surface inside the fume hood.
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o Ground the octanoic anhydride container and the receiving vessel to prevent static
discharge.

o Slowly open the container, being mindful of any potential pressure buildup. If storing under
an inert atmosphere, ensure proper procedures are followed to maintain it.

o Use a clean, dry glass or polytetrafluoroethylene (PTFE) pipette or syringe to transfer the
desired amount of liquid. Avoid using metal spatulas or other incompatible materials.[6]

o Dispense the liquid slowly and carefully into the receiving vessel, avoiding splashes.
o Tightly reseal the octanoic anhydride container immediately after use.
» Post-Dispensing:

o Wipe down any external contamination on the container with a suitable solvent (e.g.,
isopropanol) and a disposable cloth, all within the fume hood.

o Decontaminate the work surface.

o Properly dispose of all contaminated disposable materials (pipette tips, wipes) in a
designated hazardous waste container.

o Remove PPE in the correct order and wash hands thoroughly.

Protocol for Setting Up a Reaction with Octanoic
Anhydride

» Glassware Preparation:
o Ensure all glassware is clean and oven-dried to remove any moisture.

o Assemble the reaction apparatus inside the chemical fume hood. If the reaction is
sensitive to moisture, assemble it hot and allow it to cool under a stream of inert gas (e.g.,
nitrogen or argon).

o Reagent Addition:
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o Add other reaction components (solvents, other reagents) to the reaction vessel before
introducing the octanoic anhydride, if the protocol allows.

o Add the octanoic anhydride to the reaction vessel using a syringe or dropping funnel, as
appropriate for the scale and nature of the reaction. The addition should be done at a
controlled rate, especially if the reaction is exothermic.

o If the reaction is to be heated, ensure a condenser is in place and that the heating mantle
is connected to a temperature controller.

e Reaction Monitoring and Work-up:
o Monitor the reaction as per the specific experimental procedure.

o Upon completion, cool the reaction mixture to room temperature before proceeding with
the work-up.

o Quench the reaction carefully, being mindful that unreacted octanoic anhydride will react
exothermically with aqueous solutions. The quenching procedure should be performed
slowly and with cooling.

e Cleaning:

o Clean all glassware that was in contact with octanoic anhydride by rinsing with an
appropriate organic solvent, followed by a decontamination step (e.g., careful addition of a
base like sodium bicarbonate solution to neutralize any residue), and then a final wash. All
rinsates should be disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Octanoic Anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584505#0ctanoic-anhydride-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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